Cas no 2227204-98-8 (6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 2227204-98-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5272335
• Update Time: 2026-03-09

6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

• Inchi： 1S/C9H7ClN2O2/c1-12-4-6(9(13)14)5-2-3-7(10)11-8(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： UKSPUAONGOYFHC-UHFFFAOYSA-N
• SMILES： C12N(C)C=C(C(O)=O)C1=CC=C(Cl)N=2

Additional information on 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

6-Chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic Acid (CAS No. 2227204-98-8): A Comprehensive Overview

6-Chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 2227204-98-8) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The compound's structure features a chloro-substituted pyrrolopyridine core with a carboxylic acid functional group, making it a valuable candidate for various chemical and biological studies.

The structure of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is characterized by its unique arrangement of heterocyclic rings and functional groups. The presence of the chloro substituent at the 6-position and the methyl group at the 1-position imparts specific chemical properties that influence its reactivity and biological activity. The carboxylic acid group, located at the 3-position, provides a versatile functional handle for further chemical modifications and conjugations.

Recent research has highlighted the potential of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new treatments for inflammatory diseases. Additionally, its ability to modulate specific protein-protein interactions has been explored in the context of cancer therapy, where it has demonstrated selective inhibition of key signaling pathways involved in tumor growth and metastasis.

In the realm of drug discovery, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid has been utilized as a lead compound for the development of novel small molecules. Its structural scaffold provides a robust platform for medicinal chemists to introduce various substituents and functional groups to optimize its pharmacological properties. Through iterative synthesis and biological evaluation, researchers have identified several derivatives with enhanced potency and selectivity against specific targets.

The synthesis of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid can be achieved through multiple synthetic routes. One common approach involves the condensation of an appropriate pyrrole derivative with a pyridine carboxylic acid precursor, followed by subsequent chlorination and methylation steps. These synthetic strategies have been optimized to improve yield and purity, making the compound readily accessible for large-scale production and further research applications.

In clinical trials, preliminary studies have shown that 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These attributes are crucial for its potential translation into clinical use. Ongoing clinical trials are aimed at evaluating its safety and efficacy in treating various diseases, with particular focus on inflammatory conditions and certain types of cancer.

The biological activity of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. Additionally, its ability to disrupt specific protein-protein interactions involved in cancer signaling pathways has been validated through biochemical assays and animal models.

From a mechanistic standpoint, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is believed to exert its effects through multiple mechanisms. One proposed mechanism involves the inhibition of kinases involved in inflammatory signaling pathways, such as MAPKs and JAKs. Another mechanism involves the modulation of transcription factors that regulate gene expression related to inflammation and cell proliferation.

In conclusion, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 2227204-98-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in drug discovery.